Cas no 2227833-48-7 (rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine
• CAS No: 2227833-48-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6083410
• PubChem ID: 165668997
• Update Time: 2025-07-22

rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine
• 2227833-48-7
• rac-[(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropyl]methanamine
• EN300-1818080

• Inchi： 1S/C10H14N2/c1-7-2-3-12-10(4-7)9-5-8(9)6-11/h2-4,8-9H,5-6,11H2,1H3/t8-,9+/m0/s1
• InChI Key： CSLDFBSMZAQQBI-DTWKUNHWSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine and Its Significance in Modern Chemical Biology

Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine, a compound with the CAS number 2227833-48-7, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The intricate architecture of Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine includes a cyclopropyl group and a pyridine moiety, which are pivotal in determining its biological activity and interaction with biological targets.

The cyclopropyl group, a three-membered carbon ring, is known for its rigidity and ability to induce conformational constraints in molecules. This structural feature can significantly influence the binding affinity and selectivity of the compound towards specific biological targets. In contrast, the pyridine ring, with its nitrogen atom, offers opportunities for hydrogen bonding and electrostatic interactions, further enhancing the compound's potential as a pharmacophore. The presence of these distinct structural elements makes Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine a versatile candidate for various biological assays and drug development pipelines.

Recent advancements in chemical biology have highlighted the importance of chiral molecules in drug design. The (1R,2R) configuration of Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine is particularly noteworthy, as enantiomeric purity can drastically alter the biological activity of a compound. This chirality has been extensively studied in the context of drug metabolism and pharmacokinetics, underscoring the need for precise stereochemical control in pharmaceutical development. The synthesis and characterization of such chiral compounds have become integral parts of modern medicinal chemistry.

The incorporation of the 4-methylpyridin-2-yl group into the molecular framework of Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine adds another layer of complexity and functionality. Pyridine derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methyl substituent at the 4-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. These attributes make Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine an attractive candidate for further exploration in drug discovery.

In recent years, computational methods have played a pivotal role in understanding the interactions between small molecules and biological targets. Molecular docking simulations have been employed to predict the binding modes of Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine with various protein receptors. These studies have provided valuable insights into how the structural features of the compound contribute to its biological activity. For instance, computational models have suggested that the cyclopropyl group interacts favorably with hydrophobic pockets in target proteins, while the pyridine ring engages in hydrogen bonding interactions.

The synthesis of racemic mixtures often presents challenges in drug development due to the presence of both enantiomers. However, advances in asymmetric synthesis have enabled the production of enantiomerically pure forms of complex molecules like Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine. Catalytic asymmetric reactions have been particularly effective in achieving high enantiomeric excesses without compromising yield or selectivity. These methodologies have opened new avenues for producing chiral drugs with improved efficacy and reduced side effects.

The pharmacological profile of Rac-(1R,2R)-2-(4-methylpyridin-2-yl)cyclopropylmethanamine has been investigated through various preclinical studies. Initial experiments have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The cyclopropyl group has been shown to modulate enzyme conformational changes that are critical for catalytic activity. Additionally, the pyridine moiety has been found to enhance binding interactions with amino acid residues that are essential for enzyme function.

The therapeutic potential of this compound is further supported by its ability to cross cell membranes efficiently due to its lipophilic nature. This property is crucial for drugs that need to reach intracellular targets or penetrate biologic barriers such as blood-brain barriers. Preclinical studies have also highlighted its stability under physiological conditions, which is essential for maintaining bioactivity during absorption、distribution、metabolism、and excretion (ADME) processes.

In conclusion，Rac-(1R， 2227833 -48 -7) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， including a cyclopropyI group，a pyridine moiety，and specific chirality，make it an attractive candidate for further exploration。 Recent advancements in computational methods， asymmetric synthesis，and pharmacological studies have provided valuable insights into its mechanisms of action。 As research continues， Rac - ( 1 R ， 2227833 -48 -7) strong > is expected to play a crucial role in developing novel therapeutic agents that address unmet medical needs。